4-(Butylamino)-3-nitrobenzonitrile

• IUPAC Name: 4-(butylamino)-3-nitrobenzonitrile
• InChI: InChI=1S/C11H13N3O2/c1-2-3-6-13-10-5-4-9(8-12)7-11(10)14(15)16/h4-5,7,13H,2-3,6H2,1H3
• InChI Key: ZTZCOPOIQUGTNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

The compound “4-(Butylamino)-3-nitrobenzonitrile” likely belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. It’s worth noting that the compound shares structural similarities with other local anesthetics such as benzocaine and tetracaine.

Synthesis Analysis

While specific synthesis methods for “4-(Butylamino)-3-nitrobenzonitrile” are not available, similar compounds are often synthesized through sequential treatment of a starting compound with various reagents. For example, 2,4-difluoronitrobenzene was treated sequentially with butylamine and then piperazine to prepare a building block for forming a crystalline lattice.

Molecular Structure Analysis

The molecular structure of “4-(Butylamino)-3-nitrobenzonitrile” would likely be determined using techniques such as Fourier-transform infrared spectroscopy (FT-IR) and Raman spectral analysis. These techniques can provide information about the vibrational frequencies of the molecule, which can be used to infer its structure.

Scientific Research Applications

Crystal Engineering and Supramolecular Chemistry

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Pharmaceutical Research

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Photoluminescent Materials

• Dual-State Emission : Explore its photoluminescence properties, especially in solutions. .

Mechanism of Action

While the specific mechanism of action for “4-(Butylamino)-3-nitrobenzonitrile” is not known, similar compounds like benzonatate work by reducing the activity of cough reflex by desensitizing the tissues of the lungs and pleura involved in the cough reflex.